Cas no 77182-83-3 (2,4-Pentadienoic acid, 5-(2,6-dichlorophenyl)-, (Z,E)-)

2,4-Pentadienoic acid, 5-(2,6-dichlorophenyl)-, (Z,E)- structure
77182-83-3 structure
Product Name:2,4-Pentadienoic acid, 5-(2,6-dichlorophenyl)-, (Z,E)-
CAS No:77182-83-3
MF:C11H8Cl2O2
MW:243.08602142334
CID:1783860
PubChem ID:14888471
Update Time:2025-04-21

2,4-Pentadienoic acid, 5-(2,6-dichlorophenyl)-, (Z,E)- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Pentadienoic acid, 5-(2,6-dichlorophenyl)-, (Z,E)-
    • 77182-83-3
    • DTXSID601211826
    • Inchi: 1S/C11H8Cl2O2/c12-9-5-3-6-10(13)8(9)4-1-2-7-11(14)15/h1-7H,(H,14,15)/b4-1+,7-2-
    • InChI Key: GIYPWTRVVJKRKN-MFTLUYHJSA-N
    • SMILES: ClC1C=CC=C(C=1/C=C/C=C\C(=O)O)Cl

Computed Properties

  • Exact Mass: 241.9901349g/mol
  • Monoisotopic Mass: 241.9901349g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 37.3Ų
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